Cas no 4160-72-9 (1-Methylthymine)

1-Methylthymine Properties

Names and Identifiers

• 2,4(1H,3H)-pyrimidine dione,1,5-dimethyl
• 1,5-dimethylpyrimidine-2,4-dione
• 1-METHYLTHYMINE
• 1,5-Dimethyluracil
• 1-MethylH
• 1-Methylthymidine
• 2,4-Dihydroxy-1,5-dimethylpyrimidine
• N1-methylthymine
• Uracil,5-dimethyl
• 1,5-dimethylpyrimidine-2,4(1h,3h)-dione
• GKMIDMKPBOUSBQ-UHFFFAOYSA-N
• 2,4(1H,3H)-Pyrimidinedione, 1,5-dimethyl-
• W-202714
• DTXSID30194426
• UNII-CN6A9BRM5H
• NSC-44824
• EN300-246064
• AKOS006238096
• CHEBI:74765
• Q27144889
• 4160-72-9
• AT19349
• AKOS004910261
• 1,5-DIMETHYL-2,4(1H,3H)-PYRIMIDINEDIONE
• CHEMBL4586019
• SCHEMBL12154069
• 2,3H)-Pyrimidinedione, 1,5-dimethyl-
• Uracil,5-dimethyl-
• 4-hydroxy-1,5-dimethyl-1,2-dihydropyrimidin-2-one
• 4-hydroxy-1,5-dimethylpyrimidin-2(1H)-one
• CN6A9BRM5H
• MFCD00047494
• FT-0635163
• Uracil, 1,5-dimethyl-
• SCHEMBL16248
• Z821318488
• NSC44824
• NSC 44824
• DB-050779
• +Expand

• MDL： MFCD00047494
• InChIKey： GKMIDMKPBOUSBQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8N2O2/c1-4-3-8(2)6(10)7-5(4)9/h3H,1-2H3,(H,7,9,10)
• SMILES： CC1=CN(C(NC1=O)=O)C

Computed Properties

• Exact Mass: 140.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 140.059
• Heavy Atom Count: 10
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• LogP: -0.20570
• PSA: 55.12000
• Refractive Index: 1.499
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data available
• Density: 1.189g/cm3

1-Methylthymine Security Information

• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：2-8°C
• Signal Word：warning

1-Methylthymine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%